![molecular formula C19H23N3O3 B5628050 3-(1,3-benzodioxol-5-ylmethyl)-3-methyl-1-[(1-methyl-1H-imidazol-2-yl)carbonyl]piperidine](/img/structure/B5628050.png)
3-(1,3-benzodioxol-5-ylmethyl)-3-methyl-1-[(1-methyl-1H-imidazol-2-yl)carbonyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of organic molecules characterized by the presence of benzodioxole, imidazol, and piperidine functional groups. These features suggest the molecule could be of interest in medicinal chemistry, particularly due to its structural analogy with known bioactive compounds.
Synthesis Analysis
The synthesis of related compounds involves multi-step organic reactions starting from basic aromatic precursors, leading to the formation of benzodioxole and imidazol units which are then attached to a piperidine backbone. Typical methods include nucleophilic substitution reactions, ring-closure strategies, and amide bond formation (Wei et al., 2007; Fan et al., 2014).
Molecular Structure Analysis
The structure of similar molecules has been extensively studied, highlighting the importance of the arrangement of functional groups and their impact on biological activity. For instance, different molecular conformations and intermolecular interactions have been observed, significantly affecting the compound's properties (Mahesha et al., 2019).
Chemical Reactions and Properties
Compounds of this class participate in various chemical reactions, including hydrogenation and nucleophilic addition, influenced by the presence and position of the functional groups. These reactions can significantly alter the compound's biological activity and solubility (Bihan et al., 1999).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are crucial for the compound's application in drug formulation. These properties are dictated by the molecular structure and can be modified through chemical synthesis to enhance drug delivery and stability (Goli-Garmroodi et al., 2015).
Chemical Properties Analysis
The chemical properties, including reactivity, pKa, and stability, are essential for understanding the compound's behavior in biological systems. These properties are influenced by the functional groups' electronic and steric effects, affecting the compound's interaction with biological targets (Trabanco et al., 2007).
properties
IUPAC Name |
[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]-(1-methylimidazol-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-19(11-14-4-5-15-16(10-14)25-13-24-15)6-3-8-22(12-19)18(23)17-20-7-9-21(17)2/h4-5,7,9-10H,3,6,8,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNFLTKHJXJSULV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)C(=O)C2=NC=CN2C)CC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-benzodioxol-5-ylmethyl)-3-methyl-1-[(1-methyl-1H-imidazol-2-yl)carbonyl]piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.